Cas no 1005272-79-6 (2-(4-bromophenyl)-5-cyclohexyl-3-(pyridin-3-yl)-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione)

• Product Name: 2-(4-bromophenyl)-5-cyclohexyl-3-(pyridin-3-yl)-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione
• CAS No: 1005272-79-6
• MF: C₂₂H₂₂BrN₃O₃
• MW: 456.332384586334
• CID: 6216267
• PubChem ID: 2946668
• Update Time: 2025-07-10

2-(4-bromophenyl)-5-cyclohexyl-3-(pyridin-3-yl)-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromophenyl)-5-cyclohexyl-3-(pyridin-3-yl)-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione
• AP-906/41928375
• 2-(4-bromophenyl)-5-cyclohexyl-3-(3-pyridinyl)dihydro-2H-pyrrolo[3,4-d]isoxazole-4,6(3H,5H)-dione
• SMR000074505
• 2-(4-bromophenyl)-5-cyclohexyl-3-pyridin-3-yl-3a,6a-dihydro-3H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione
• IDI1_003548
• CHEMBL1604567
• HMS2295O19
• 2-(4-bromophenyl)-5-cyclohexyl-3-(pyridin-3-yl)dihydro-2H-pyrrolo[3,4-d]isoxazole-4,6(5H,6aH)-dione
• AKOS001693571
• 1005272-79-6
• MLS000096815
• AKOS016317932
• F1457-0049
• HMS1382L15
• ChemDiv2_004833
• MLS000115052

• Inchi： 1S/C22H22BrN3O3/c23-15-8-10-17(11-9-15)26-19(14-5-4-12-24-13-14)18-20(29-26)22(28)25(21(18)27)16-6-2-1-3-7-16/h4-5,8-13,16,18-20H,1-3,6-7H2
• InChI Key： JNFUVUMHVIBJRM-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)N1C(C2C=NC=CC=2)C2C(N(C(C2O1)=O)C1CCCCC1)=O

Computed Properties

• Exact Mass: 455.08445g/mol
• Monoisotopic Mass: 455.08445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 633
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 62.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Isoxazolidines Phenylisoxazolidines

Additional information on 2-(4-bromophenyl)-5-cyclohexyl-3-(pyridin-3-yl)-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione

Introduction to 2-(4-bromophenyl)-5-cyclohexyl-3-(pyridin-3-yl)-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione (CAS No. 1005272-79-6)

2-(4-bromophenyl)-5-cyclohexyl-3-(pyridin-3-yl)-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione, identified by its CAS number 1005272-79-6, is a complex heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the pyrrolooxazole class, a scaffold that has been extensively studied for its pharmacological properties. The presence of multiple functional groups, including a brominated phenyl ring, a cyclohexyl substituent, and a pyridine moiety, contributes to its diverse chemical reactivity and biological profile.

The molecular structure of this compound is characterized by a hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole core, which is a fused ring system consisting of a pyrrole ring linked to an oxazole ring. This particular arrangement of heterocycles often imparts favorable physicochemical properties, such as solubility and metabolic stability, which are crucial for drug development. The 4-bromophenyl group at the 2-position introduces a halogen atom that can serve as a handle for further chemical modifications, enabling the synthesis of derivatives with tailored biological activities.

The 5-cyclohexyl substituent at the 5-position of the pyrrolooxazole ring adds bulk to the molecule, which can influence its binding affinity and selectivity when interacting with biological targets. This substitution pattern is common in drug-like molecules as it can help optimize pharmacokinetic properties by reducing lipophilicity or improving solubility. Additionally, the 3-(pyridin-3-yl) group at the 3-position introduces another layer of complexity, potentially enhancing interactions with biological receptors through hydrogen bonding or hydrophobic effects.

Recent studies have highlighted the importance of pyrrolooxazole derivatives in medicinal chemistry due to their broad spectrum of biological activities. These compounds have been investigated for their potential roles in modulating various cellular processes, including enzyme inhibition and receptor binding. For instance, some pyrrolooxazole derivatives have shown promise in inhibiting kinases and other enzymes involved in cancer progression. The structural features of 2-(4-bromophenyl)-5-cyclohexyl-3-(pyridin-3-yl)-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione make it a candidate for further exploration in this context.

The bromophenyl moiety is particularly noteworthy as halogenated aromatic rings are frequently found in approved drugs due to their ability to enhance binding interactions and metabolic stability. In this compound, the bromine atom at the 4-position of the phenyl ring could serve as a point of attachment for probes or pharmacophores designed to target specific biological pathways. The cyclohexyl group further contributes to the molecule's three-dimensional structure, which can be critical for achieving optimal binding geometry with protein targets.

Research into this class of compounds has been driven by their potential therapeutic applications. For example, studies have demonstrated that certain pyrrolooxazole derivatives exhibit anti-inflammatory and antioxidant properties by modulating signaling pathways such as NF-κB and MAPK. The unique combination of functional groups in 2-(4-bromophenyl)-5-cyclohexyl-3-(pyridin-3-yl)-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione suggests that it may possess similar bioactivities or could be modified to achieve desired pharmacological effects.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic strategies may include cyclization reactions to form the pyrrolooxazole core, followed by functional group interconversions to introduce the bromophenyl, cyclohexyl, and pyridine moieties. Advanced techniques such as transition metal catalysis may be employed to facilitate these transformations efficiently.

From a computational chemistry perspective, molecular modeling studies can provide valuable insights into the binding mode of this compound with potential biological targets. By using techniques such as docking simulations and molecular dynamics simulations, researchers can predict how this molecule interacts with proteins or enzymes of interest. These predictions can guide experimental efforts by identifying key residues involved in binding and suggesting modifications to improve potency or selectivity.

The pharmacokinetic profile of 2-(4-bromophenyl)-5-cyclohexyl-3-(pyridin-3-yl)-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione is another critical aspect that needs to be evaluated during drug development. Factors such as absorption, distribution, metabolism, excretion (ADME), and toxicity (Tox) must be carefully assessed to determine whether the compound has potential as a lead candidate for further optimization. In vitro assays can provide preliminary data on these properties before moving into preclinical studies.

In conclusion,2-(4-bromophenyl)-5-cyclohexyl-3-(pyridin-3-y)l-hexahydro--H-pyrro lo[34d][12] oxazole--dione (CAS No.100527279--6) represents an intriguing compound with significant potential in medicinal chemistry due to its complex structureand diverse functional groups.This molecule exemplifies how structural complexity can contributetobiological activity, making ita valuable scaffold for future drug discovery efforts.